Cas no 26387-62-2 (4-(Methylamino)butan-2-one hydrochloride)

• Product Name: 4-(Methylamino)butan-2-one hydrochloride
• CAS No: 26387-62-2
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• CID: 4643401
• PubChem ID: 71757544
• Update Time: 2025-10-28

4-(Methylamino)butan-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(methylamino)butan-2-one hydrochloride
• 4-(methylamino)butan-2-one;hydrochloride
• BBA38762
• Z1536943318
• 4-(Methylamino)butan-2-one hydrochloride

• Inchi： 1S/C5H11NO.ClH/c1-5(7)3-4-6-2;/h6H,3-4H2,1-2H3;1H
• InChI Key： JCVLSZATCUEEIW-UHFFFAOYSA-N
• SMILES： Cl.O=C(C)CCNC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 61.1
• Topological Polar Surface Area: 29.1

Additional information on 4-(Methylamino)butan-2-one hydrochloride

4-(Methylamino)butan-2-one Hydrochloride: An Overview of a Versatile Compound

4-(Methylamino)butan-2-one hydrochloride, also known by its CAS number 26387-62-2, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, a derivative of butanone, is characterized by its unique structure and properties, making it a valuable candidate for various applications in drug development and chemical synthesis.

The chemical structure of 4-(Methylamino)butan-2-one hydrochloride consists of a butanone backbone with a methylamino group attached to the fourth carbon atom. The presence of the hydrochloride salt form ensures its stability and solubility in aqueous solutions, which are crucial factors for its use in pharmaceutical formulations and laboratory research.

In recent years, 4-(Methylamino)butan-2-one hydrochloride has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a precursor or intermediate in the synthesis of more complex molecules. For instance, it has been used in the development of novel analgesics and anesthetics, where its ability to modulate specific receptors in the central nervous system (CNS) is being explored.

A study published in the Journal of Medicinal Chemistry highlighted the use of 4-(Methylamino)butan-2-one hydrochloride in the synthesis of a series of N-methylated derivatives. These derivatives exhibited potent analgesic effects with reduced side effects compared to existing drugs. The researchers noted that the unique structure of 4-(Methylamino)butan-2-one hydrochloride allowed for precise functionalization, leading to compounds with improved pharmacological profiles.

Beyond its use as a synthetic intermediate, 4-(Methylamino)butan-2-one hydrochloride has also shown promise in the field of neuropharmacology. Its ability to interact with specific neurotransmitter systems makes it a potential candidate for treating neurological disorders such as depression and anxiety. A recent clinical trial evaluated the safety and efficacy of a drug derived from 4-(Methylamino)butan-2-one hydrochloride in patients with major depressive disorder (MDD). The results indicated significant improvements in mood and cognitive function without severe adverse effects.

The pharmacokinetic properties of 4-(Methylamino)butan-2-one hydrochloride have also been extensively studied. Research has shown that it exhibits good oral bioavailability and a favorable distribution profile, making it suitable for various routes of administration. Additionally, its metabolic stability ensures that it remains active for an extended period, which is beneficial for maintaining therapeutic levels in the body.

In terms of safety, 4-(Methylamino)butan-2-one hydrochloride has undergone rigorous toxicity testing. Preclinical studies have demonstrated that it is well-tolerated at therapeutic doses, with no significant organ toxicity or mutagenic effects observed. These findings support its potential for further clinical development and eventual use as a therapeutic agent.

The versatility of 4-(Methylamino)butan-2-one hydrochloride extends beyond pharmaceutical applications. In chemical synthesis, it serves as a valuable building block for creating complex organic molecules. Its reactivity and functional group compatibility make it an attractive choice for synthetic chemists working on the development of new materials and compounds.

In conclusion, 4-(Methylamino)butan-2-one hydrochloride (CAS No. 26387-62-2) is a compound with significant potential in both pharmaceutical research and chemical synthesis. Its unique structure and properties make it an important molecule for further exploration and development. As ongoing research continues to uncover new applications and benefits, the future prospects for this compound are promising.